N-(2-fluorophenyl)-2-(2-oxo-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide
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Description
N-(2-fluorophenyl)-2-(2-oxo-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H13FN4O3S and its molecular weight is 396.4. The purity is usually 95%.
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Scientific Research Applications
Structural Analogs and Activity
Several compounds structurally related to the query chemical have been synthesized and evaluated for their potential in various biological activities. These compounds, including those with modifications on the phenyl ring or incorporating different heterocycles, have been explored for their inhibitory activity against specific enzymes, receptors, or in the context of cancer research.
Phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) Dual Inhibitors : Investigations into various 6,5-heterocycles aimed to improve metabolic stability have identified potent and efficacious inhibitors of PI3Kα and mTOR, highlighting the importance of structural analogs in enhancing drug profiles (Stec et al., 2011).
Src Kinase Inhibitory and Anticancer Activities : Structural analogs have been synthesized and evaluated for their inhibitory activities against Src kinase, demonstrating significant anticancer potential. This research underscores the role of the pyridine ring and N-benzyl substitution in contributing to the compounds' activities (Fallah-Tafti et al., 2011).
Antimicrobial Agents : Compounds featuring fluorine atoms and heterocyclic structures have been synthesized and evaluated for their antimicrobial properties. These studies reveal the significance of structural features, such as the presence of fluorine, in enhancing antimicrobial efficacy (Parikh & Joshi, 2014).
Novel Imaging Agents : Research into novel radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET) has led to the development of compounds with potential applications in neurodegenerative disorder studies (Dollé et al., 2008).
Anticancer Screening : The synthesis and evaluation of new compounds for their anticancer activity have identified potential candidates with powerful cytotoxic results against breast cancer, demonstrating the ongoing search for effective anticancer agents (Abu-Melha, 2021).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-[2-oxo-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13FN4O3S/c20-13-4-1-2-5-14(13)21-16(25)11-24-10-12(7-8-17(24)26)19-22-18(23-27-19)15-6-3-9-28-15/h1-10H,11H2,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXJZOHYOVQXNH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=CS4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13FN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.